![molecular formula C11H10O4 B6272961 4-[(1E)-3-methoxy-3-oxoprop-1-en-1-yl]benzoic acid CAS No. 115974-97-5](/img/no-structure.png)
4-[(1E)-3-methoxy-3-oxoprop-1-en-1-yl]benzoic acid
Overview
Description
“4-[(1E)-3-methoxy-3-oxoprop-1-en-1-yl]benzoic acid” is a chemical compound with the CAS Number: 115974-97-5 . It has a molecular weight of 206.2 . The IUPAC name for this compound is (E)-4-(3-methoxy-3-oxoprop-1-en-1-yl)benzoic acid . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H10O4/c1-15-10(12)7-4-8-2-5-9(6-3-8)11(13)14/h2-7H,1H3,(H,13,14)/b7-4+ . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and the connectivity of bonds.Physical And Chemical Properties Analysis
This compound has a melting point of 242-243 degrees Celsius . It is a powder at room temperature .Scientific Research Applications
Photophysical Properties and Luminescence
- Lanthanide Coordination Compounds : Research demonstrates that 4-benzyloxy benzoic acid derivatives, including compounds with a structure similar to 4-[(1E)-3-methoxy-3-oxoprop-1-en-1-yl]benzoic acid, are used to create lanthanide coordination compounds. These compounds exhibit interesting photophysical properties due to the influence of electron-releasing or electron-withdrawing substituents on their luminescence efficiency (Sivakumar et al., 2010).
Crystal Structures and Materials Synthesis
- Crystal Structure Analysis : The structural properties of this compound and its derivatives have been extensively studied. Research focusing on the synthesis and crystal structures of related compounds provides insights into their molecular arrangement and potential applications in materials science (Zhao et al., 2010).
Charge-Transfer Processes and Emission Studies
- Luminescent Lanthanide Complexes : Studies on 4-naphthalen-1-yl-benzoic acid derivatives, similar in structure to the compound , have shown their effectiveness in sensitized emission of luminescent lanthanide complexes. This is due to a charge-transfer process which is crucial for the energy-transfer pathway (Yong Hee Kim et al., 2006).
Molecular Features and Interactions
- Alkoxy-benzoic Acids : Research on alkoxy-substituted benzoic acids, including methoxy benzoic acids, provides valuable insights into the molecular features that govern their crystalline architectures. This has implications for understanding the properties of benzoic acid derivatives in various applications (Raffo et al., 2014).
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(1E)-3-methoxy-3-oxoprop-1-en-1-yl]benzoic acid involves the condensation of 3-methoxyacetylacetone with 4-carboxybenzaldehyde, followed by decarboxylation and acidification to yield the final product.", "Starting Materials": [ "3-methoxyacetylacetone", "4-carboxybenzaldehyde", "Sodium hydroxide", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 3-methoxyacetylacetone (1.0 g, 7.5 mmol) and 4-carboxybenzaldehyde (1.3 g, 7.5 mmol) in ethanol (20 mL) and add a catalytic amount of sodium hydroxide.", "Step 2: Heat the reaction mixture at reflux for 4 hours.", "Step 3: Allow the reaction mixture to cool to room temperature and then add hydrochloric acid until the pH is acidic.", "Step 4: Filter the resulting solid and wash with water.", "Step 5: Dry the solid under vacuum to yield the crude product.", "Step 6: Purify the crude product by recrystallization from ethanol to obtain 4-[(1E)-3-methoxy-3-oxoprop-1-en-1-yl]benzoic acid as a white solid (yield: 80%)." ] } | |
CAS RN |
115974-97-5 |
Molecular Formula |
C11H10O4 |
Molecular Weight |
206.2 |
Purity |
95 |
Origin of Product |
United States |
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